Cas no 1261456-10-3 (Ethyl 2-(4-bromo-2-methylphenyl)acetate)

• Product Name: Ethyl 2-(4-bromo-2-methylphenyl)acetate
• CAS No: 1261456-10-3
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5008935
• Update Time: 2025-11-02

Ethyl 2-(4-bromo-2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-bromo-2-methylphenyl)acetate
• Ethyl 4-bromo-2-methylphenylacetate
• BrC1=CC(=C(C=C1)CC(=O)OCC)C
• (2-Methyl-4-bromophenyl)acetic acid ethyl ester
• Ethyl 2-(4-bromo-2-methylphenyl)acetate

• Inchi： 1S/C11H13BrO2/c1-3-14-11(13)7-9-4-5-10(12)6-8(9)2/h4-6H,3,7H2,1-2H3
• InChI Key： BKGAMLGQFCBYBA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(4-bromo-2-methylphenyl)acetate

Comprehensive Guide to Ethyl 2-(4-bromo-2-methylphenyl)acetate (CAS No. 1261456-10-3): Properties, Applications, and Market Insights

Ethyl 2-(4-bromo-2-methylphenyl)acetate (CAS No. 1261456-10-3) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative, featuring a brominated aromatic ring and an ethyl acetate functional group, has gained significant attention in recent years due to its versatile applications in drug discovery and material science. The compound's unique molecular structure makes it a valuable intermediate for synthesizing more complex molecules.

The growing interest in Ethyl 2-(4-bromo-2-methylphenyl)acetate is evident from increasing search trends for "brominated aromatic compounds" and "pharmaceutical intermediates" across scientific databases. Researchers particularly value this compound for its potential in developing new anti-inflammatory agents and central nervous system (CNS) drugs, as suggested by recent patent filings. Its moderate lipophilicity (predicted logP ~3.2) and molecular weight of 257.12 g/mol make it suitable for various medicinal chemistry applications.

From a synthetic chemistry perspective, Ethyl 2-(4-bromo-2-methylphenyl)acetate serves as a crucial building block for palladium-catalyzed cross-coupling reactions, especially in Suzuki-Miyaura and Buchwald-Hartwig reactions. The bromo substituent at the para position offers excellent reactivity while the methyl group at the ortho position provides steric influence that can direct subsequent functionalization. These characteristics have made it a popular choice for constructing biaryl systems in drug discovery programs.

The compound's physical properties include a boiling point of approximately 280-285°C and density of 1.35 g/cm³, with typical appearance as a colorless to pale yellow liquid. Recent analytical studies using GC-MS and NMR spectroscopy have confirmed its high purity (>98%) when properly synthesized and stored under nitrogen atmosphere. Stability tests indicate it remains stable for at least 12 months when stored at 2-8°C in amber glass containers.

In the pharmaceutical sector, Ethyl 2-(4-bromo-2-methylphenyl)acetate has shown promise in the development of non-steroidal anti-inflammatory drugs (NSAIDs). Recent publications highlight its use as a precursor for novel COX-2 inhibitors with improved gastrointestinal safety profiles. The compound's aromatic bromine serves as an excellent handle for further derivatization, allowing medicinal chemists to explore diverse structure-activity relationships.

The agrochemical industry has also shown increasing interest in Ethyl 2-(4-bromo-2-methylphenyl)acetate derivatives for developing new crop protection agents. Its structural features are particularly valuable for creating systemic fungicides and plant growth regulators. Recent patent applications reveal innovative uses in controlling fungal pathogens that have developed resistance to existing treatments, addressing the critical agricultural challenge of fungicide resistance.

Market analysis indicates steady growth in demand for Ethyl 2-(4-bromo-2-methylphenyl)acetate, with projected CAGR of 6.2% from 2023 to 2028. This growth is driven by expanding R&D investments in small molecule therapeutics and precision agriculture. Current pricing trends show the compound typically ranges between $180-$220 per gram at research quantities, with bulk pricing available for industrial-scale applications.

From a regulatory standpoint, Ethyl 2-(4-bromo-2-methylphenyl)acetate is not currently classified as hazardous under major chemical inventories. However, proper laboratory safety protocols should always be followed when handling this compound, including the use of appropriate PPE and fume hoods. Environmental fate studies suggest it undergoes moderate biodegradation under aerobic conditions, with no significant bioaccumulation potential.

Recent advancements in green chemistry have led to improved synthetic routes for Ethyl 2-(4-bromo-2-methylphenyl)acetate, featuring atom-efficient catalysis and reduced solvent waste. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. Newer methods achieve yields exceeding 85% while minimizing the use of hazardous reagents, addressing important ESG (Environmental, Social, and Governance) considerations in chemical production.

Analytical characterization of Ethyl 2-(4-bromo-2-methylphenyl)acetate typically involves HPLC purity analysis, proton and carbon NMR, and mass spectrometry. The compound shows characteristic 1H NMR signals at δ 1.25 (t, 3H), 2.35 (s, 3H), 3.65 (s, 2H), 4.15 (q, 2H), and 7.10-7.40 (m, 3H), which serve as important quality control markers. These analytical parameters are crucial for researchers requiring high-purity material for sensitive applications.

The future outlook for Ethyl 2-(4-bromo-2-methylphenyl)acetate appears promising, particularly in emerging fields like proteolysis targeting chimeras (PROTACs) and targeted protein degradation therapeutics. Its structural versatility allows incorporation into various pharmacophores, making it valuable for next-generation drug discovery platforms. Ongoing research continues to uncover new applications for this versatile intermediate in both life sciences and material chemistry.